Cas no 38456-45-0 (benzothiazole-2(3H)-thione, compound with diethylamine (1:1))

• Product Name: benzothiazole-2(3H)-thione, compound with diethylamine (1:1)
• CAS No: 38456-45-0
• MF: C₁₁H₁₆N₂S₂
• MW: 240.388139724731
• CID: 1489834
• PubChem ID: 3036970
• Update Time: 2025-04-21

benzothiazole-2(3H)-thione, compound with diethylamine (1:1) Chemical and Physical Properties

Names and Identifiers

• benzothiazole-2(3H)-thione, compound with diethylamine (1:1)
• 2(3H)-Benzothiazolethione, compd. with N-ethylethanamine (1:1)
• Diethylammonium 2-mercaptobenzothiazole
• 1,3-benzothiazole-2(3H)-thione - N-ethylethanamine (1:1)
• 3H-1,3-benzothiazole-2-thione,N-ethylethanamine
• DTXSID0068105
• 38456-45-0
• NS00088545
• EINECS 253-950-5

• Inchi： 1S/C7H5NS2.C4H11N/c9-7-8-5-3-1-2-4-6(5)10-7;1-3-5-4-2/h1-4H,(H,8,9);5H,3-4H2,1-2H3
• InChI Key： KBGASPZQKDYDDG-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=CC1=2)=S.N(CC)CC

Computed Properties

• Exact Mass: 240.07568
• Monoisotopic Mass: 240.07549087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 24.06